Arylsulfonic acids and derivatives
Arylsulfonic acids and their derivatives are a class of compounds characterized by the presence of a sulfonic acid group (-SO3H) attached to an aromatic ring. These compounds exhibit a range of unique chemical properties due to the conjugation between the aromatic system and the highly electronegative sulfo-group, which significantly affects their reactivity and solubility.
Arylsulfonic acids are commonly used in various applications such as surfactants, detergents, and pharmaceuticals. Their strong acidic nature makes them effective as proton donors or acceptors in a wide variety of chemical reactions. Derivatives of arylsulfonic acids, including alkylated, esterified, and amide forms, can be tailored to have specific functional groups for targeted applications.
For example, in the pharmaceutical industry, these compounds serve as intermediates in the synthesis of drugs with proton pump inhibitors activity. In surfactant applications, their ability to form micelles and enhance solubility makes them valuable additives in cleaning formulations. Due to their versatility, arylsulfonic acids and derivatives play a crucial role in numerous industrial processes across different sectors including textile, paper, and petroleum refining.

Structure | Chemical Name | CAS | MF |
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4-(1,3-Dithiolan-2-yl)-2-methoxyphenyl 6-chloropyridine-3-sulfonate | 1356643-50-9 | C15H14ClNO4S3 |
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4-ethylphenyl 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonate | 869070-43-9 | C14H16N2O5S |
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1-methyl-1H-imidazole-5-sulfonic acid | 2225146-53-0 | C4H6N2O3S |
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Dibenzothiophenium,3-sulfo-5-(trifluoromethyl)-, inner salt | 160656-62-2 | C13H7F3O3S2 |
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Sodium Pyridine-3-sulfonate | 15521-77-4 | C5H4NNaO3S |
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4-Sulfocalix8arene | 137407-62-6 | C56H48O32S8 |
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3,5-dimethyl-1H-pyrazole-4-sulfonic acid | 89280-34-2 | C5H8N2O3S |
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6-Methylpyridine-3-sulfonic acid | 4808-69-9 | C6H7NO3S |
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5-Methylpyridine-3-sulfonicacid | 4808-70-2 | C6H7NO3S |
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4-Methylpyridine-3-sulfonicacid | 4808-71-3 | C6H7NO3S |
Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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